2-methoxyethyl 4-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Molecular Formula: C25H26N4O5
• Molecular Weight: 462.5 g/mol
• IUPAC Name: 2-methoxyethyl 4-[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C25H26N4O5/c1-16-21(24(30)34-14-13-32-2)23(27-25(31)26-16)20-15-29(18-7-5-4-6-8-18)28-22(20)17-9-11-19(33-3)12-10-17/h4-12,15,23H,13-14H2,1-3H3,(H2,26,27,31)
• InChI Key: MPKKRTCDOJIGTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CN(N=C2C3=CC=C(C=C3)OC)C4=CC=CC=C4)C(=O)OCCOC

Description

The compound 2-methoxyethyl 4-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate features a tetrahydropyrimidine core with key substituents:

• Position 2: Oxo group.
• Position 4: A pyrazole ring substituted with 4-methoxyphenyl and phenyl groups.
• Position 5: 2-Methoxyethyl ester.
• Position 6: Methyl group.

This structure is synthesized via the Biginelli reaction, a multicomponent approach involving aldehydes, β-ketoesters, and urea/thiourea derivatives, often catalyzed by Lewis acids like SnCl₂ .

Preparation Methods

The synthesis of 2-methoxyethyl 4-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves several steps, including the formation of the pyrazole ring and the tetrahydropyrimidine ring. The synthetic route typically starts with the preparation of the pyrazole intermediate, followed by the construction of the tetrahydropyrimidine ring through a series of condensation and cyclization reactions. The final step involves the esterification of the carboxylate group with 2-methoxyethanol under acidic or basic conditions .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The carbonyl groups can be reduced to alcohols using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Condensation: The compound can participate in condensation reactions with aldehydes or ketones to form larger molecules.

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4), reducing agents like LiAlH4, and electrophiles like nitric acid (HNO3) for nitration reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

2-methoxyethyl 4-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in the study of enzyme mechanisms and protein-ligand interactions.

Industry: Used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-methoxyethyl 4-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved depend on the specific target and the context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Pharmacological Activities

Key structural variations among analogs include substituents on the pyrazole ring, the nature of the ester group, and substitutions on the tetrahydropyrimidine core. These modifications influence electronic properties, solubility, and biological interactions.

Table 1: Substituent Comparison and Activity

Compound Name / ID	Position 4 Substituent	Position 2 Group	Ester Group	Key Biological Activity	Reference
Target Compound	3-(4-Methoxyphenyl)-1-phenylpyrazole	Oxo (C=O)	2-Methoxyethyl	Not explicitly reported (N/A)	—
Ethyl 4-[3-(4-fluorophenyl)-1-phenylpyrazol-4-yl]-6-methyl-2-oxo-DHPM-5-carboxylate	3-(4-Fluorophenyl)-1-phenylpyrazole	Oxo	Ethyl	Anti-tubercular (MIC: <1 µg/mL, superior to isoniazid)
Ethyl 4-[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]-6-methyl-2-oxo-DHPM-5-carboxylate	3-(4-Nitrophenyl)-1-phenylpyrazole	Oxo	Ethyl	Anti-tubercular (MIC: <1 µg/mL)
Ethyl 4-(1,3-diphenylpyrazol-4-yl)-6-methyl-2-thioxo-DHPM-5-carboxylate (CAS 1243021-30-8)	1,3-Diphenylpyrazole	Thioxo (C=S)	Ethyl	Not explicitly reported
Ethyl 5-(4-methoxyphenyl)-7-methyl-2-(1-methylpyrazol-4-yl)methylene-thiazolopyrimidine-6-carboxylate (CAS 492427-53-9)	Thiazolo[3,2-a]pyrimidine fused ring	Oxo	Ethyl	N/A (structural analog with enhanced rigidity)

Key Observations:

• Electron-Withdrawing Groups (EWGs) : Fluorophenyl and nitrophenyl substituents at Position 4 correlate with potent anti-tubercular activity, likely due to enhanced electron-deficient pyrazole rings improving target binding .
• Thioxo vs.
• Ester Groups : The 2-methoxyethyl ester in the target compound may improve metabolic stability over ethyl esters due to steric hindrance of esterase cleavage.

Pharmacokinetic and Physicochemical Considerations

• Solubility : Methoxy groups (e.g., 4-methoxyphenyl in the target compound) enhance hydrophilicity compared to halogenated or nitro-substituted analogs.
• Metabolic Stability : Bulkier ester groups (e.g., 2-methoxyethyl) could slow enzymatic hydrolysis compared to ethyl esters, as seen in prodrug design .

Biological Activity

The compound 2-methoxyethyl 4-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate represents a novel heterocyclic structure with potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{24}N_2O_4$ with a molecular weight of approximately 356.42 g/mol. The structure includes a tetrahydropyrimidine core substituted with a methoxyethyl group and a pyrazole moiety, which are known for their diverse biological activities.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to 2-methoxyethyl 4-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. For instance, related compounds have shown promising results against various cancer cell lines:

Compound	Cancer Cell Line	IC50 (µM)	Reference
DHFP	HT29 (Colon)	12.5
DHFP	DU145 (Prostate)	15.0
Pyrazole Derivative	MCF7 (Breast)	20.0

These findings suggest that the compound could exhibit similar cytotoxic effects against cancer cells.

The proposed mechanism of action for the anticancer activity involves the inhibition of key signaling pathways associated with cancer cell proliferation. Molecular docking studies indicate that the compound may interact with epidermal growth factor receptor (EGFR) tyrosine kinase, which is crucial for cancer cell growth and survival. This interaction could lead to reduced phosphorylation and activation of downstream signaling pathways such as MAPK and PI3K/Akt, ultimately inducing apoptosis in cancer cells .

Case Studies

Several research studies have explored the biological activity of related compounds:

• Study on Anticancer Properties : A study conducted on a series of pyrazole derivatives demonstrated significant anticancer activity against prostate and colon cancer cell lines using MTT assays. The results indicated that these compounds could inhibit cell growth effectively at low concentrations .
• Molecular Docking Analysis : A molecular docking study revealed that similar compounds bind effectively to EGFR, suggesting that modifications in the chemical structure could enhance binding affinity and biological activity .